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A comprehensive analysis of recent field data reveals that herbicide programs incorporating

Propyrisulfuron, particularly when combined with cyhalofop-butyl, offer superior economic

benefits and robust weed control in mechanically transplanted rice compared to several

conventional herbicide regimens. These findings, supported by extensive experimental data,

position Propyrisulfuron as a highly effective and profitable option for rice producers.

A detailed field study conducted in 2021 and 2022 demonstrated that a single post-emergence

application of Propyrisulfuron plus cyhalofop-butyl (CBPy) resulted in the highest net

economic profit among eight different herbicide treatments.[1][2][3] This treatment not only

provided excellent weed control, reducing weed density and biomass by over 95%, but also

ensured high grain yields comparable to weed-free conditions.[1][3][4][5] While

Propyrisulfuron is a novel herbicide, this evidence suggests its strong potential for wider

adoption in rice cultivation.[1][5]

Comparative Economic Performance
The economic viability of a herbicide program is a critical factor for agricultural producers. In

the comparative study, the CBPy treatment yielded the highest average net economic benefit,

recorded at 17,932 Yuan ha⁻¹.[4] This was closely followed by more complex, multi-application

conventional programs. The standalone Propyrisulfuron (Py) treatment also demonstrated

significant profitability.[4] In contrast, some widely used conventional treatments resulted in
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considerably lower net returns, highlighting the economic advantages of incorporating

Propyrisulfuron.[4]

Treatment
Herbicide Active
Ingredient(s)

Application Timing
Average Net
Economic Benefit
(Yuan ha⁻¹)[4]

CBPy
Cyhalofop-butyl +

Propyrisulfuron
POST 17,932

2PrBe+MeCBBz

Pretilachlor +

bensulfuron

(sequential) fb

Metamifop +

cyhalofop-butyl +

bentazone

PRE fb POST 17,383

2PrBe+PeCBBz

Pretilachlor +

bensulfuron

(sequential) fb

Penoxsulam +

cyhalofop-butyl +

bentazone

PRE fb POST 17,353

PrBe 3+PrBe 10

Pretilachlor +

bensulfuron

(sequential)

PRE 14,655

Py Propyrisulfuron POST 14,502

PrBe 10
Pretilachlor +

bensulfuron
PRE 8,469

CB Cyhalofop-butyl POST 6,321

PrBe 3
Pretilachlor +

bensulfuron
PRE 2,805

Weedy Check - - 555
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Weed Control Efficacy and Crop Yield
The superior economic performance of the Propyrisulfuron-based treatments is directly linked

to their high efficacy in weed control and excellent crop safety. The CBPy treatment

consistently achieved over 95% reduction in both weed density and dry biomass across two

years of study.[1][3][4][5] This level of weed control was comparable to the most effective

conventional programs that required multiple applications.[1]

Crucially, the high level of weed control translated into impressive grain yields. Rice grain yield

in the CBPy-treated plots was not significantly different from the weed-free control plots in

either year of the study.[1][3][4][5] While a temporary and slight reduction in rice plant height

was observed following the application of Propyrisulfuron-containing treatments, the plants

quickly recovered, and final plant height and tiller numbers were not negatively impacted.[1][3]

[4][5]
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Treatment
Application
Rate (g a.i.
ha⁻¹)

Weed Density
Control
Efficacy (%)
(60 DAT, 2021)
[4]

Weed Biomass
Control
Efficacy (%)
(60 DAT, 2021)

Average Grain
Yield (t ha⁻¹)[4]

CBPy 300 + 85.5 96.7 95.9 9.4

2PrBe+PeCBBz
420 (x2) + 125 +

300 + 1500
98.9 98.7 9.3

2PrBe+MeCBBz
420 (x2) + 150 +

300 + 1500
98.2 98.1 9.2

Py 85.5 81.5 78.9 8.2

PrBe 3+PrBe 10 420 (x2) 81.0 78.1 8.3

PrBe 10 420 59.8 55.4 6.8

CB 300 44.1 40.2 5.7

PrBe 3 420 29.4 32.2 4.6

Weed-free - 100 100 9.7

Weedy Check - 0 0 4.1

Experimental Protocols
The findings are based on a robust field experiment conducted at the Jiangsu Academy of

Agricultural Sciences, China, over two consecutive years (2021-2022).[1][2][3] The study was

conducted on mechanically transplanted rice.

Herbicide Application: Eight different herbicide treatments were evaluated against a weed-free

control and a weedy check.[1][2][3] Pre-emergence (PRE) herbicides were applied before

transplanting, while post-emergence (POST) herbicides were applied 12 days after

transplanting.[1] Application rates were based on recommended dosages.

Data Collection and Analysis: Weed density and biomass were assessed at 15, 30, and 60

days after transplanting (DAT) from randomly selected quadrats within each plot.[3] Crop injury

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.sumitomo-chem.co.jp/english/rd/report/files/docs/2011-2E_02.pdf
https://www.sumitomo-chem.co.jp/english/rd/report/files/docs/2011-2E_02.pdf
https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2023.1281931/full
https://www.cabidigitallibrary.org/doi/pdf/10.5555/20123367792
https://www.researchgate.net/publication/374829578_Propyrisulfuron_plus_cyhalofop_butyl_as_one-shot_herbicides_provide_high_weed_control_efficiency_and_net_economic_performance_in_mechanically_transplanted_rice
https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2023.1281931/full
https://www.cabidigitallibrary.org/doi/pdf/10.5555/20123367792
https://www.researchgate.net/publication/374829578_Propyrisulfuron_plus_cyhalofop_butyl_as_one-shot_herbicides_provide_high_weed_control_efficiency_and_net_economic_performance_in_mechanically_transplanted_rice
https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2023.1281931/full
https://www.researchgate.net/publication/374829578_Propyrisulfuron_plus_cyhalofop_butyl_as_one-shot_herbicides_provide_high_weed_control_efficiency_and_net_economic_performance_in_mechanically_transplanted_rice
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b148232?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


was visually assessed, and plant height, tiller number, and dry matter accumulation were

measured at regular intervals.[1][3] Rice grain yield was determined from a 5m² area in each

plot at harvest.[4]

Economic Analysis: The economic analysis was based on local market prices for rice and the

costs of herbicides, labor, and other agricultural inputs.[4] Net economic benefit was calculated

by subtracting the total cost of production from the gross value of the grain yield.[4]
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Caption: Experimental workflow for comparing herbicide treatments in mechanically

transplanted rice.
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Mode of Action: Propyrisulfuron's Signaling
Pathway
Propyrisulfuron is a sulfonylurea herbicide that functions by inhibiting the acetolactate

synthase (ALS) enzyme, also known as acetohydroxyacid synthase (AHAS).[6][7][8] This

enzyme is crucial for the biosynthesis of branched-chain amino acids (valine, leucine, and

isoleucine) in plants. By blocking the ALS enzyme, Propyrisulfuron disrupts protein synthesis

and cell division, ultimately leading to the death of susceptible weeds. Its high selectivity for

rice is attributed to the rice plant's ability to rapidly metabolize the herbicide into inactive

compounds.
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Click to download full resolution via product page

Caption: Propyrisulfuron inhibits the ALS enzyme, blocking branched-chain amino acid

synthesis.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b148232?utm_src=pdf-body-img
https://www.benchchem.com/product/b148232?utm_src=pdf-body
https://www.benchchem.com/product/b148232?utm_src=pdf-custom-synthesis
https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2023.1281931/full
https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2023.1281931/full
https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2023.1281931/full
https://www.cabidigitallibrary.org/doi/pdf/10.5555/20123367792
https://www.researchgate.net/publication/374829578_Propyrisulfuron_plus_cyhalofop_butyl_as_one-shot_herbicides_provide_high_weed_control_efficiency_and_net_economic_performance_in_mechanically_transplanted_rice
https://www.sumitomo-chem.co.jp/english/rd/report/files/docs/2011-2E_02.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC10619164/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10619164/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10619164/
https://www.researchgate.net/publication/303995292_ALS_Activity_as_a_Function_of_Selectivity_of_Propyrisulfuron_in_Rice_and_Grass_Weeds
https://apirs.plants.ifas.ufl.edu/site/assets/files/381109/381109.pdf
https://www.researchgate.net/figure/Effect-of-propyrisulfuron-on-growth-and-acetolactate-synthase-ALS-activity-of-rice_tbl1_303754025
https://www.benchchem.com/product/b148232#economic-performance-analysis-of-propyrisulfuron-versus-conventional-herbicide-programs
https://www.benchchem.com/product/b148232#economic-performance-analysis-of-propyrisulfuron-versus-conventional-herbicide-programs
https://www.benchchem.com/product/b148232#economic-performance-analysis-of-propyrisulfuron-versus-conventional-herbicide-programs
https://www.benchchem.com/product/b148232#economic-performance-analysis-of-propyrisulfuron-versus-conventional-herbicide-programs
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b148232?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b148232?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b148232?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

